Cas no 2306271-69-0 (3-fluoro-3-(fluoromethyl)piperidine;hydrochloride)

• Product Name: 3-fluoro-3-(fluoromethyl)piperidine;hydrochloride
• CAS No: 2306271-69-0
• MF: C₆H₁₂ClF₂N
• MW: 171.61598777771
• CID: 5107634
• Update Time: 2026-03-03

3-fluoro-3-(fluoromethyl)piperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-fluoro-3-(fluoromethyl)-, hydrochloride (1:1)
• 3-fluoro-3-(fluoromethyl)piperidine;hydrochloride

• Inchi： 1S/C6H11F2N.ClH/c7-4-6(8)2-1-3-9-5-6;/h9H,1-5H2;1H
• InChI Key： AVIRORYXHKGFNU-UHFFFAOYSA-N
• SMILES： C(C1(CNCCC1)F)F.Cl

Additional information on 3-fluoro-3-(fluoromethyl)piperidine;hydrochloride

Recent Advances in the Study of 3-Fluoro-3-(fluoromethyl)piperidine;hydrochloride (CAS: 2306271-69-0)

The compound 3-fluoro-3-(fluoromethyl)piperidine;hydrochloride (CAS: 2306271-69-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated piperidine structure, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) drugs and enzyme inhibitors. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for researchers and industry professionals alike.

One of the key areas of research involving 3-fluoro-3-(fluoromethyl)piperidine;hydrochloride is its role as a building block in the synthesis of bioactive molecules. The presence of fluorine atoms in the piperidine ring enhances the metabolic stability and bioavailability of the resulting compounds, which is crucial for drug development. Recent publications have highlighted efficient synthetic routes to produce this compound with high purity and yield, addressing previous challenges related to its scalability and cost-effectiveness. These advancements are expected to facilitate further exploration of its applications in medicinal chemistry.

Pharmacological studies have also shed light on the compound's mechanism of action and therapeutic potential. Preliminary in vitro and in vivo experiments suggest that 3-fluoro-3-(fluoromethyl)piperidine;hydrochloride exhibits notable activity as a modulator of specific neurotransmitter receptors, which could be leveraged in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. Additionally, its ability to act as an enzyme inhibitor has been investigated in the context of cancer therapy, where it shows promise in targeting key metabolic pathways in tumor cells.

Despite these promising findings, challenges remain in the clinical translation of 3-fluoro-3-(fluoromethyl)piperidine;hydrochloride. Issues such as off-target effects, pharmacokinetics, and long-term safety profiles need to be thoroughly evaluated in preclinical and clinical trials. Recent collaborative efforts between academic institutions and pharmaceutical companies aim to address these gaps, with several ongoing studies focusing on optimizing the compound's therapeutic index and minimizing adverse effects.

In conclusion, 3-fluoro-3-(fluoromethyl)piperidine;hydrochloride (CAS: 2306271-69-0) represents a versatile and promising candidate in the field of drug discovery. Its unique chemical properties and broad therapeutic potential make it a focal point of current research. As synthetic methodologies and pharmacological understanding continue to advance, this compound is poised to play a significant role in the development of next-generation therapeutics. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications, ensuring its safe and effective use in human medicine.